N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-[(4-methylphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S2/c1-15-2-4-16(5-3-15)13-27-23(29)22-18(8-11-32-22)26-24(27)33-14-21(28)25-17-6-7-19-20(12-17)31-10-9-30-19/h2-8,11-12H,9-10,13-14H2,1H3,(H,25,28)
• InChI Key: QOWRDLLKHKRRON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitory Potential and Synthesis

• Dual Inhibitory Activities

  A study discussed the synthesis of compounds with potential dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in nucleotide synthesis pathways. The research highlighted the importance of the thieno[2,3-d]pyrimidine scaffold in developing potent dual inhibitors, demonstrating the compound's relevance in cancer therapy and antimicrobial resistance. This compound, part of a broader class, showed significant potency in inhibiting human TS and DHFR, suggesting its potential in treating diseases where these enzymes are therapeutic targets (Gangjee et al., 2008).

• Crystal Structure Insights

  Research on the crystal structures of related compounds has provided valuable insights into their molecular conformations and interactions. Studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed specific conformational characteristics that could inform the design of new compounds with enhanced biological activities. These findings are crucial for understanding the structure-activity relationships (SAR) of such compounds, guiding the synthesis of novel derivatives with targeted biological properties (Subasri et al., 2016).

• Synthetic Routes and Derivatives

  Another aspect of the research involves developing synthetic routes for creating classical and nonclassical analogues of these compounds. These studies not only expand the chemical space of potential therapeutics but also explore their applications in treating diseases through inhibition of specific enzymes or pathways. The research underscores the versatility of the thieno[2,3-d]pyrimidine core in medicinal chemistry, facilitating the discovery of compounds with potential therapeutic value (Gangjee et al., 2007).